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Compound of Interest

Compound Name: Butyl butyryllactate

Cat. No.: B1580533 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents are paramount to ensuring a safe and compliant laboratory environment.

Butyl butyryllactate, a common flavoring and fragrance agent, requires specific procedures

for its disposal to mitigate potential environmental and safety hazards. This guide provides

essential, step-by-step instructions for the safe disposal of butyl butyryllactate, aligning with

industry best practices.

Key Safety and Physical Properties
A thorough understanding of a substance's properties is the first step in safe handling. Below is

a summary of key quantitative data for butyl butyryllactate, compiled from various safety data

sheets.
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Property Value Source

Molecular Formula C₁₁H₂₀O₄ [1]

Molecular Weight 216.27 g/mol [1]

Appearance
Clear, colorless to pale yellow

liquid
[2]

Odor Fruity, sweet aroma [2]

Flash Point
> 93.3 °C (> 200.0 °F) Closed

Cup
[3]

Alternate Flash Point > 110 °C (> 230 °F) [4]

Solubility

Slightly soluble in water;

miscible with alcohol and most

organic solvents

[2]

Vapor Pressure 0.2 mm Hg at 20 °C [3]

Personal Protective Equipment (PPE) and Spill
Management
Before handling butyl butyryllactate, it is crucial to be equipped with the appropriate Personal

Protective Equipment (PPE). In the event of a spill, a clear and effective response protocol is

necessary to ensure safety and minimize environmental contamination.

Essential Personal Protective Equipment (PPE)
Gloves: Wear chemically resistant gloves.[1][5]

Eye Protection: Use safety glasses or goggles.[5]

Respiratory Protection: In case of inadequate ventilation or brief exposure to high

concentrations, a respiratory filter device should be used.[4]

Protective Clothing: Wear appropriate protective clothing to prevent skin contact.[6]
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Spill Containment and Cleanup Protocol
Eliminate Ignition Sources: Immediately remove all sources of ignition from the spill area.[3]

Ventilate the Area: Ensure adequate ventilation.

Contain the Spill: Prevent the spill from spreading and from entering drains or waterways.[3]

[6]

Absorb the Liquid: Use an inert absorbent material such as dry clay, sand, or vermiculite to

soak up the spilled liquid.[1][3]

Collect the Waste: Carefully sweep or shovel the absorbed material into a suitable, labeled

container for disposal.[1]

Decontaminate the Area: Clean the spill area thoroughly.

Dispose of Waste: The collected waste must be disposed of as hazardous waste in

accordance with local, state, and federal regulations.[3]

Step-by-Step Disposal Procedure
The proper disposal of butyl butyryllactate is critical to prevent environmental contamination

and ensure regulatory compliance. The following workflow outlines the necessary steps for its

safe disposal.

Preparation Containment & Collection Disposal

Start: Unused or Waste
Butyl Butyryllactate

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 1 For liquid waste, absorb with
inert material (e.g., vermiculite)

Step 2 Collect absorbed material or solid waste
into a labeled, sealed container

Step 3 Store container in a designated
hazardous waste accumulation area

Step 4 Arrange for pickup by a
licensed chemical waste disposal facility

Step 5
End: Proper Disposal Complete

Step 6

Click to download full resolution via product page

Caption: Workflow for the proper disposal of butyl butyryllactate.

Disposal Guidelines:
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Do Not Dispose with General Waste: Butyl butyryllactate should not be disposed of with

regular laboratory trash.[6]

Prevent Environmental Release: Do not allow the chemical to enter sewer systems or

waterways.[6]

Approved Waste Disposal: The material must be disposed of at an approved waste disposal

plant or through a licensed chemical destruction facility, potentially via controlled incineration.

[1][7]

Container Disposal: Empty containers may retain product residue and should be handled as

hazardous waste. They should be taken to an approved waste handling site for recycling or

disposal.[3]

By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of butyl butyryllactate, contributing to a safer research environment and responsible

environmental stewardship. Always consult your institution's specific safety guidelines and the

most current Safety Data Sheet (SDS) for the product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of Butyl
Butyryllactate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580533#butyl-butyryllactate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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